2-(1,3-dimethyl-2,6-dioxo-8-(4-phenylpiperazin-1-yl)-2,3-dihydro-1H-purin-7(6H)-yl)acetic acid

• IUPAC Name: 2-[1,3-dimethyl-2,6-dioxo-8-(4-phenylpiperazin-1-yl)purin-7-yl]acetic acid
• InChI: InChI=1S/C19H22N6O4/c1-21-16-15(17(28)22(2)19(21)29)25(12-14(26)27)18(20-16)24-10-8-23(9-11-24)13-6-4-3-5-7-13/h3-7H,8-12H2,1-2H3,(H,26,27)
• InChI Key: QZIQSCXRNLZBHT-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)N3CCN(CC3)C4=CC=CC=C4)CC(=O)O
• Molecular Formula: C19H22N6O4
• Molecular Weight: 398.4 g/mol

Description

2-(1,3-dimethyl-2,6-dioxo-8-(4-phenylpiperazin-1-yl)-2,3-dihydro-1H-purin-7(6H)-yl)acetic acid is a useful research compound. Its molecular formula is C19H22N6O4 and its molecular weight is 398.423. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Profile and Analgesic Activity

• Analgesic and Anti-inflammatory Agents : A study highlighted the synthesis and evaluation of new 8-methoxy-1,3-dimethyl-2,6-dioxo-purin-7-yl derivatives, demonstrating significant analgesic activity. Some derivatives showed stronger analgesic and anti-inflammatory effects than reference drugs, indicating potential as new analgesic agents. These findings suggest a promising direction for the development of novel pain management solutions (Zygmunt et al., 2015).

Chemical Synthesis and Reactivity

• Photoinduced Reductive Transformation : Another study explored the use of a related compound, 1,3-dimethyl-2-phenylbenzimidazoline (DMPBI) combined with acetic acid, for the photoinduced reductive transformation of α,β-epoxy ketones to β-hydroxy ketones. This research contributes to the field of organic synthesis by providing a method for the reductive transformation of ketones, showcasing the versatility of compounds within this chemical family (Hasegawa et al., 2004).

Novel Compound Synthesis and Applications

• Synthesis of Tetrahydropyrimido[4,5-b]quinolin-6(7H)-ones : Research into the acetic acid-mediated multicomponent synthesis of novel tetrahydropyrimido[4,5-b]quinolin-6(7H)-one derivatives has been reported, including the structural optimization and physicochemical properties analysis through DFT studies and molecular docking. This synthesis pathway not only expands the chemical toolkit available for creating biologically active compounds but also provides insights into their potential binding mechanisms with biological targets (Patel et al., 2022).